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Compound of Interest

Compound Name: H-Thr(Bzl)-OBzl.oxalate

Cat. No.: B612999

For Immediate Implementation: This document provides essential safety and logistical
information for the proper disposal of H-Thr(Bzl)-OBzl.oxalate, a protected amino acid
derivative commonly used in peptide synthesis and other research applications.[1] Adherence
to these procedures is critical for ensuring laboratory safety and environmental compliance.
This guide is intended for researchers, scientists, and drug development professionals.

Understanding the Compound and Associated
Hazards

H-Thr(Bzl)-OBzl.oxalate, also known as O-Benzyl-L-threonine benzyl ester oxalate, is a white
to off-white powder.[1] While a specific, universally recognized Safety Data Sheet (SDS) with
comprehensive hazard data is not readily available from major suppliers, information on its
components and related compounds indicates that it should be handled with care. The oxalate
component, in particular, may cause skin, eye, and respiratory system irritation.[2] Therefore,
appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab
coat, should be worn at all times when handling this compound.

Quantitative Data Summary

A compilation of the physical and chemical properties of H-Thr(Bzl)-OBzl.oxalate is presented
in the table below for easy reference.
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Property Value Source(s)
CAS Number 15260-11-4 [1]
Molecular Formula C20H23NO7 [1]
Molecular Weight 389.41 g/mol [1]
Appearance White to off-white powder [1]
Melting Point 153-159 °C [1]

Step-by-Step Disposal Protocol

The following protocol outlines the recommended procedure for the disposal of H-Thr(Bzl)-
OBzl.oxalate. This procedure is based on general best practices for laboratory chemical waste
disposal and specific guidance for oxalic acid and its salts.

Experimental Protocol: Disposal of H-Thr(Bzl)-OBzl.oxalate

Objective: To safely dispose of H-Thr(Bzl)-OBzl.oxalate in accordance with standard
laboratory safety and environmental regulations.

Materials:

o H-Thr(Bzl)-OBzl.oxalate waste (solid or in solution)

o Appropriate PPE (safety goggles, chemical-resistant gloves, lab coat)
e Labeled hazardous waste container (for solid waste)

o Labeled hazardous waste container (for organic solvent waste)

o Labeled hazardous waste container (for agueous waste)

e Sodium bicarbonate (baking soda) or sodium carbonate (soda ash)

e pH indicator strips or a calibrated pH meter

o Large beaker or container for neutralization

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.chemimpex.com/products/00434
https://www.chemimpex.com/products/00434
https://www.chemimpex.com/products/00434
https://www.chemimpex.com/products/00434
https://www.chemimpex.com/products/00434
https://www.benchchem.com/product/b612999?utm_src=pdf-body
https://www.benchchem.com/product/b612999?utm_src=pdf-body
https://www.benchchem.com/product/b612999?utm_src=pdf-body
https://www.benchchem.com/product/b612999?utm_src=pdf-body
https://www.benchchem.com/product/b612999?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612999?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

 Stir bar and stir plate (optional)
o Water

Procedure:

e Segregation of Waste:

o Solid Waste: Unused or expired solid H-Thr(Bzl)-OBzl.oxalate, as well as contaminated
items such as weighing paper, gloves, and pipette tips, should be collected in a clearly
labeled hazardous waste container designated for solid chemical waste.

o Organic Solvent Solutions: If the H-Thr(Bzl)-OBzl.oxalate is dissolved in an organic
solvent, it should be collected in a labeled hazardous waste container specifically for
flammable or halogenated organic waste, depending on the solvent used. Do not attempt
to neutralize solvent-based solutions.

o Agqueous Solutions: If the H-Thr(Bzl)-OBzl.oxalate is in an aqueous solution, proceed to
the neutralization step.

» Neutralization of AqQueous Solutions (for the oxalate component):

o In a well-ventilated area, such as a fume hood, place the aqueous solution of H-Thr(Bzl)-
OBzl.oxalate in a large beaker.

o Slowly add a dilute solution of sodium bicarbonate or sodium carbonate to the beaker
while stirring. Be cautious as this may cause fizzing (release of carbon dioxide).[3][4][5]

o Continue to add the neutralizing agent in small increments until the fizzing ceases.

o Use pH indicator strips or a pH meter to check the pH of the solution. The target pH should
be between 6.0 and 8.0.[4]

o Once neutralized, this solution should be collected in a labeled hazardous aqueous waste
container. Even after neutralization, the solution contains the organic portion of the original
molecule and should not be disposed of down the drain.

o Container Labeling and Storage:
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o All waste containers must be clearly and accurately labeled with the words "Hazardous
Waste," the full chemical name of the contents (including the neutralized products for
agueous waste), and the date.

o Store the sealed waste containers in a designated, well-ventilated, and secure secondary
containment area, away from incompatible materials.

» Final Disposal:

o Arrange for the collection and disposal of the hazardous waste containers through your
institution's Environmental Health and Safety (EHS) department or a licensed chemical
waste disposal contractor.

Visualizing the Disposal Workflow

The logical flow of the disposal procedure for H-Thr(Bzl)-OBzl.oxalate is depicted in the
following diagram.
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Waste Identification and Segregation
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Caption: Disposal workflow for H-Thr(Bzl)-OBzl.oxalate.

By following these procedures, researchers and laboratory personnel can ensure the safe and
compliant disposal of H-Thr(Bzl)-OBzl.oxalate, minimizing risks to themselves and the
environment. Always consult your institution's specific safety and disposal guidelines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Proper Disposal of H-Thr(Bzl)-OBzl.oxalate: A
Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b612999#h-thr-bzl-obzl-oxalate-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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